Cas no 33078-47-6 (2-(2-phenylethenyl)piperidine)
2-(2-phenylethenyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 2-[(E)-styryl]piperidine
- Piperidine, 2-styryl-, (E)- (8CI)
- 2-(2-phenylethenyl)piperidine
- EN300-1869562
- 33078-47-6
-
- Inchi: 1S/C13H17N/c1-2-6-12(7-3-1)9-10-13-8-4-5-11-14-13/h1-3,6-7,9-10,13-14H,4-5,8,11H2/b10-9+
- InChI Key: PDFABPZBVCFOSC-MDZDMXLPSA-N
- SMILES: N1CCCCC1/C=C/C1=CC=CC=C1
Computed Properties
- Exact Mass: 187.136099547g/mol
- Monoisotopic Mass: 187.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.036±0.06 g/cm3(Predicted)
- Boiling Point: 298.5±19.0 °C(Predicted)
- pka: 10.02±0.10(Predicted)
2-(2-phenylethenyl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1869562-0.05g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1869562-0.1g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1869562-0.25g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1869562-0.5g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1869562-1.0g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 1g |
$1458.0 | 2023-06-01 | ||
| Enamine | EN300-1869562-2.5g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1869562-5.0g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 5g |
$4226.0 | 2023-06-01 | ||
| Enamine | EN300-1869562-10.0g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 10g |
$6266.0 | 2023-06-01 | ||
| Enamine | EN300-1869562-1g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 1g |
$557.0 | 2023-09-18 | ||
| Enamine | EN300-1869562-5g |
2-(2-phenylethenyl)piperidine |
33078-47-6 | 5g |
$1614.0 | 2023-09-18 |
2-(2-phenylethenyl)piperidine Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 2-(2-phenylethenyl)piperidine
Professional Introduction to Compound with CAS No. 33078-47-6 and Product Name 2-(2-phenylethenyl)piperidine
2-(2-phenylethenyl)piperidine, identified by the Chemical Abstracts Service registry number CAS No. 33078-47-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, which is well-documented for its diverse pharmacological properties and applications in drug development. The presence of a phenylethyl group in its molecular structure imparts unique chemical and biological characteristics, making it a subject of extensive interest among researchers.
The molecular structure of 2-(2-phenylethenyl)piperidine consists of a piperidine ring substituted with a phenylethyl side chain. This configuration allows for various interactions with biological targets, including enzymes and receptors, which are pivotal in modulating physiological processes. The compound's dual aromatic and heterocyclic nature makes it a versatile scaffold for designing molecules with enhanced binding affinity and selectivity.
In recent years, there has been growing interest in exploring the pharmacological potential of 2-(2-phenylethenyl)piperidine and its derivatives. Research studies have highlighted its potential role in the development of novel therapeutic agents targeting neurological disorders, such as Parkinson's disease and Alzheimer's disease. The compound's ability to interact with dopaminergic receptors has been particularly noted, suggesting its utility in formulations aimed at improving motor function and cognitive performance.
Moreover, the chemical properties of CAS No. 33078-47-6 make it an attractive candidate for further derivatization and optimization. Researchers have been experimenting with various functional groups attached to the phenylethyl moiety to enhance its pharmacokinetic profile and reduce potential side effects. These modifications have led to the discovery of several promising analogs with improved efficacy and safety profiles.
One of the most exciting areas of research involving 2-(2-phenylethenyl)piperidine is its application in the development of antipsychotic drugs. Studies have demonstrated that certain derivatives of this compound exhibit potent antagonistic activity at serotonin receptors, which could be beneficial in treating symptoms associated with schizophrenia and other psychotic disorders. The balance between dopaminergic and serotonergic modulation offered by these derivatives makes them particularly promising candidates for clinical trials.
The synthesis of CAS No. 33078-47-6 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance the synthetic route but also allow for greater flexibility in modifying the structure for targeted pharmacological effects.
In conclusion, 2-(2-phenylethenyl)piperidine (CAS No. 33078-47-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing various medical challenges.
33078-47-6 (2-(2-phenylethenyl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)